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Compound of Interest

Compound Name: 2-Chloro-5-ethylphenol

Cat. No.: B141507

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides a comprehensive operational and
disposal plan for 2-Chloro-5-ethylphenol (CAS No. 153812-97-6), a compound requiring
careful management due to its potential hazards. The following procedures are based on
information for structurally similar chemicals, such as other chlorinated phenols, and are
intended to provide a robust framework for laboratory safety.

Hazard Profile

While a specific Safety Data Sheet (SDS) for 2-Chloro-5-ethylphenol is not readily available,
analogous compounds are known to be corrosive, causing severe skin burns and eye damage.
[1][2] They are often harmful if swallowed, in contact with skin, or inhaled.[1][2] Therefore, it is
crucial to handle 2-Chloro-5-ethylphenol with the appropriate precautions to minimize
exposure risks.

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment for handling 2-
Chloro-5-ethylphenol.
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Protection Type

Specific PPE

Material/Standard

Purpose

Eye and Face

Protection

Chemical Safety
Goggles and Face
Shield

ANSI Z87.1 or EN 166

Protects against
splashes and airborne
particles.[2][3]

Skin Protection

Chemical-Resistant

Gloves

Butyl rubber,
Neoprene, or Viton

Prevents direct skin
contact.[4] Regularly
inspect gloves for

degradation.

Lab Coat or Chemical-

Resistant Apron

Standard laboratory
coat; Butyl rubber or
Neoprene for splash

hazards

Protects clothing and
underlying skin from

contamination.

Respiratory Protection

NIOSH-Approved

Respirator

N95 or higher,
depending on the
scale of work and

ventilation

Required when
working outside of a
fume hood or with
potential for

aerosolization.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict experimental protocol is vital for safety.

Preparation and Engineering Controls

¢ Ventilation: All handling of 2-Chloro-5-ethylphenol should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[3]

o Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station

and safety shower are readily accessible.[3]

o Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite, sand) should

be available in the laboratory.
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Handling the Chemical

e Donning PPE: Before handling, put on all required PPE as detailed in the table above.

» Weighing and Transferring: Conduct all weighing and transferring of the chemical within the
fume hood. Use a disposable weighing boat.

o Solution Preparation: When preparing solutions, slowly add the 2-Chloro-5-ethylphenol to
the solvent to avoid splashing.

e Avoiding Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[1]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[2]

e Incompatibilities: Store away from strong oxidizing agents, acid anhydrides, and acid
chlorides.[2]

» Labeling: Ensure the container is clearly labeled with the chemical name and hazard
information.

Disposal Plan: Step-by-Step Waste Management

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Waste Segregation and Collection

e Hazardous Waste: 2-Chloro-5-ethylphenol and any materials contaminated with it are
considered hazardous waste.[5]

e Waste Containers: Use designated, leak-proof, and chemically compatible containers for
waste collection.[5] Do not mix with other waste streams.
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e Solid Waste: This includes contaminated gloves, weighing boats, and absorbent materials.
Collect in a designated solid hazardous waste container.

» Liquid Waste: Collect all solutions containing 2-Chloro-5-ethylphenol in a designated liquid
hazardous waste container.

Labeling and Storage of Waste

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name and associated hazards.[6]

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory, away from general work areas.

Arranging for Disposal

o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed professional waste disposal service to arrange for the pickup and
disposal of the hazardous waste.[5]

o Regulatory Compliance: Ensure all labeling and paperwork are completed as required by
your institution and local regulations.[6]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Chloro-5-ethylphenol.
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Workflow for Handling 2-Chloro-5-ethylphenol
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Caption: Safe handling workflow for 2-Chloro-5-ethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. assets.thermofisher.cn [assets.thermofisher.cn]

o 2. fishersci.com [fishersci.com]

e 3. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
e 4. globalindustrial.com [globalindustrial.com]

e 5. benchchem.com [benchchem.com]

e 6. Chapter 8 - Hazardous Waste Disposal Procedures | Environment, Health and Safety
[ehs.cornell.edu]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-Chloro-5-
ethylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141507#personal-protective-equipment-for-handling-
2-chloro-5-ethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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